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Compound of Interest

Compound Name: 2-Methyl-1-pentene

CAS No.: 27236-46-0

Cat. No.: B7801133

Get Quote

This guide provides a comprehensive analysis of the spectroscopic data for 2-Methyl-1-
pentene (CAS No: 763-29-1), a volatile and flammable colorless liquid with the molecular

formula C₆H₁₂.[1][2] Intended for researchers, scientists, and professionals in drug

development and chemical analysis, this document delves into the Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of 2-Methyl-1-pentene.

The focus is on not only presenting the spectral data but also providing insights into the

experimental considerations and the correlation between the molecular structure and the

observed spectroscopic features.

Molecular Structure and Spectroscopic Correlation
2-Methyl-1-pentene is an unsaturated aliphatic hydrocarbon featuring a terminal double bond

and a methyl branch at the C2 position.[1][2] This specific arrangement of atoms gives rise to a

unique spectroscopic fingerprint, which we will explore in detail. Understanding these

correlations is paramount for structural elucidation and quality control in a research and

development setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For 2-Methyl-1-pentene, both ¹H and ¹³C NMR provide unambiguous evidence for

its structure.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2-Methyl-1-pentene, typically recorded in a deuterated solvent like

chloroform-d (CDCl₃), reveals five distinct proton environments. The chemical shifts (δ) are

influenced by the electronic environment of the protons, particularly their proximity to the

electron-rich double bond.

Table 1: ¹H NMR Data for 2-Methyl-1-pentene

Assignment
Chemical Shift
(ppm)

Multiplicity Integration

H-1 (a) ~4.70 Singlet 1H

H-1 (b) ~4.66 Singlet 1H

H-3 ~1.99 Triplet 2H

H-2' (CH₃) ~1.71 Singlet 3H

H-4 ~1.46 Sextet 2H

H-5 ~0.90 Triplet 3H

(Data sourced from

ChemicalBook,

recorded at 399.65

MHz in CDCl₃)[3]

Causality Behind the Spectrum:

Vinyl Protons (H-1): The two protons on the terminal carbon of the double bond (C1) are

diastereotopic and appear as two distinct singlets around 4.70 and 4.66 ppm.[3] Their

downfield shift is a direct consequence of the deshielding effect of the π-electron system of

the alkene.
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Allylic Protons (H-3): The two protons on C3 are adjacent to the double bond, placing them in

an allylic position. They appear as a triplet around 1.99 ppm due to coupling with the two

neighboring protons on C4.[3]

Vinylic Methyl Protons (H-2'): The methyl group attached to the double bond (C2) is in a

vinylic position, resulting in a singlet at approximately 1.71 ppm.[3] The lack of splitting

indicates no adjacent protons.

Aliphatic Protons (H-4 and H-5): The protons on C4 and C5 are in a typical aliphatic

environment. The C4 protons appear as a sextet around 1.46 ppm due to coupling with the

protons on C3 and C5. The terminal methyl protons on C5 resonate as a triplet around 0.90

ppm, coupled with the C4 protons.[3]

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum of 2-Methyl-1-pentene shows six distinct signals,

corresponding to the six carbon atoms in the molecule.

Table 2: ¹³C NMR Data for 2-Methyl-1-pentene

Assignment Chemical Shift (ppm)

C2 ~145.5

C1 ~112.5

C3 ~36.5

C4 ~29.5

C2' (CH₃) ~22.5

C5 ~14.0

(Representative data; may vary slightly with

solvent and instrument)[4]

Causality Behind the Spectrum:
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Olefinic Carbons (C1 and C2): The two sp²-hybridized carbons of the double bond are

significantly deshielded and appear downfield. The quaternary carbon (C2) at ~145.5 ppm is

more downfield than the terminal CH₂ carbon (C1) at ~112.5 ppm.[4]

Aliphatic Carbons (C3, C4, C5, and C2'): The sp³-hybridized carbons appear in the upfield

region of the spectrum. The chemical shifts are influenced by their substitution and proximity

to the double bond.

Experimental Protocol: NMR Data Acquisition
A self-validating protocol for acquiring high-quality NMR spectra of 2-Methyl-1-pentene is as

follows:

Sample Preparation: Dissolve approximately 5-10 mg of 2-Methyl-1-pentene in ~0.6 mL of

deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal

standard.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a 5 mm

broadband probe.

¹H NMR Acquisition Parameters:

Set the spectral width to cover the range of -1 to 10 ppm.

Use a 30-degree pulse angle to ensure quantitative integration.

Set the relaxation delay to at least 5 times the longest T₁ for accurate integration (typically

2-5 seconds).

Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition Parameters:

Use a spectral width of 0 to 220 ppm.

Employ proton decoupling to obtain singlet peaks for all carbons.

A 45-degree pulse angle and a relaxation delay of 2 seconds are generally sufficient.
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Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance

of ¹³C.

Data Processing: Apply a Fourier transform to the acquired free induction decay (FID) and

phase correct the resulting spectrum. Calibrate the spectrum by setting the TMS signal to

0.00 ppm for ¹H and ¹³C.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies. The IR spectrum of 2-Methyl-1-pentene clearly

indicates the presence of C=C and C-H bonds associated with an alkene and an aliphatic

chain.

Table 3: Key IR Absorption Bands for 2-Methyl-1-pentene

Wavenumber (cm⁻¹) Vibrational Mode

~3075 =C-H stretch (vinylic)

~2960-2850 C-H stretch (aliphatic)

~1650 C=C stretch

~1465 C-H bend (aliphatic CH₂ and CH₃)

~890 =C-H bend (out-of-plane)

(Data sourced from NIST Chemistry WebBook)

[5]

Causality Behind the Spectrum:

=C-H Stretch: The absorption band around 3075 cm⁻¹ is characteristic of the C-H stretching

vibration of the sp²-hybridized carbons in the vinyl group.[5]

C-H Stretch: The strong absorptions in the 2960-2850 cm⁻¹ region are due to the C-H

stretching vibrations of the sp³-hybridized carbons in the propyl and methyl groups.[5]
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C=C Stretch: The peak at approximately 1650 cm⁻¹ is indicative of the C=C stretching

vibration of the double bond.[5]

=C-H Bend: The strong band around 890 cm⁻¹ is a key diagnostic feature for a terminal

disubstituted alkene (R₂C=CH₂) and arises from the out-of-plane bending of the vinylic C-H

bonds.[5]

Experimental Protocol: IR Data Acquisition
Sample Preparation: For a liquid sample like 2-Methyl-1-pentene, the simplest method is to

place a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide

(KBr) salt plates.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the clean salt plates.

Place the sample between the plates and acquire the sample spectrum.

The instrument software will automatically subtract the background from the sample

spectrum.

Typically, 16-32 scans are co-added to obtain a high-quality spectrum over the range of

4000-400 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule upon ionization. For 2-Methyl-1-pentene, electron ionization (EI) is a common

technique.

Table 4: Major Peaks in the Mass Spectrum of 2-Methyl-1-pentene
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m/z Relative Intensity Proposed Fragment

84 Moderate [C₆H₁₂]⁺• (Molecular Ion)

69 High [C₅H₉]⁺

56 High [C₄H₈]⁺•

41 High [C₃H₅]⁺ (Allyl Cation)

(Data sourced from NIST

Chemistry WebBook and

PubChem)[1][2][6]

Causality Behind the Spectrum (Fragmentation Pathway):

The molecular ion ([M]⁺•) is observed at m/z 84.[2][6] The fragmentation of 2-Methyl-1-
pentene is dominated by cleavages that lead to the formation of stable carbocations and

radical species. A prominent fragmentation pathway is the allylic cleavage, which is

energetically favorable.

[C₆H₁₂]⁺•
m/z = 84

[C₅H₉]⁺
m/z = 69- •CH₃

[C₄H₈]⁺•
m/z = 56

- C₂H₄ (McLafferty)

[C₃H₅]⁺
m/z = 41

- C₂H₄

Click to download full resolution via product page

Caption: Proposed EI fragmentation pathway for 2-Methyl-1-pentene.

Loss of a Methyl Radical (m/z 69): The loss of a methyl radical from the molecular ion results

in the formation of a stable allylic carbocation at m/z 69.

McLafferty Rearrangement (m/z 56): A McLafferty rearrangement can occur, involving the

transfer of a gamma-hydrogen to the double bond, followed by the elimination of a neutral

ethene molecule, leading to a radical cation at m/z 56.
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Formation of the Allyl Cation (m/z 41): The peak at m/z 41 is characteristic of the highly

stable allyl cation, [C₃H₅]⁺, which can be formed from further fragmentation of larger ions.[2]

Experimental Protocol: Mass Spectrometry Data
Acquisition

Sample Introduction: Introduce a small amount of 2-Methyl-1-pentene into the mass

spectrometer via a gas chromatography (GC-MS) system or a direct insertion probe. GC-MS

is preferred for separation from any potential impurities.

Ionization: Use electron ionization (EI) with a standard electron energy of 70 eV.

Mass Analysis: Scan a mass range of m/z 10 to 200 to ensure detection of the molecular ion

and all relevant fragment ions.

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure. Compare the obtained spectrum with a reference library such as the

NIST/EPA/NIH Mass Spectral Library for verification.[2][7]

Conclusion
The combination of NMR, IR, and Mass Spectrometry provides a comprehensive and self-

validating characterization of 2-Methyl-1-pentene. Each technique offers complementary

information that, when synthesized, allows for the unambiguous confirmation of its molecular

structure. The protocols and interpretations provided in this guide are intended to serve as a

practical resource for scientists and researchers, enabling them to confidently acquire and

interpret spectroscopic data for this compound and structurally related molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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